Cas no 116465-48-6 (2,5-Difluoro-4-nitrobenzoic acid)

2,5-Difluoro-4-nitrobenzoic acid is a fluorinated nitrobenzoic acid derivative with significant utility in organic synthesis and pharmaceutical research. Its structure, featuring both electron-withdrawing nitro and fluorine substituents, enhances its reactivity as an intermediate in nucleophilic aromatic substitution reactions. The compound is particularly valued for its role in constructing complex aromatic systems and as a precursor for agrochemicals and active pharmaceutical ingredients (APIs). Its high purity and consistent performance make it suitable for precision applications in medicinal chemistry and material science. The presence of fluorine atoms further contributes to its metabolic stability, making it a valuable building block in drug discovery and development.
2,5-Difluoro-4-nitrobenzoic acid structure
116465-48-6 structure
Product Name:2,5-Difluoro-4-nitrobenzoic acid
CAS No:116465-48-6
MF:C7H3F2NO4
MW:203.099828958511
MDL:MFCD03425705
CID:63228
PubChem ID:246375
Update Time:2025-06-07

2,5-Difluoro-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,5-Difluoro-4-nitrobenzenecarboxylic acid
    • 2,5-Difluoro-4-Nitrobenzenecar
    • 2,5-Difluoro-4-nitrobenzoic acid
    • C7H3F2NO4
    • 4-Nitro-2,5-difluorobenzoic acid
    • NSC 59332
    • 4-Carboxy-2,5-difluoronitrobenzene
    • 2,5-Difluoro-4-nitrobenzenecarboxylic
    • 2,5-Difluoro-4-nitrobenzoicacid
    • 2,5-Difluoro-4-nitrobenzoic acid 98%
    • 2,5-difluoro-4-nitrobenzic acid
    • BENZOIC ACID, 2,5-DIFLUORO-4-NITRO-
    • 2,5-difluoro-4-nitro-benzoic acid
    • NSC59332
    • PubChem9789
    • KSC495M6L
    • Jsp001168
    • GPTNSBLYGCZJQV-UHFFFAOYSA-N
    • BCP24606
    • SBB063720
    • WT1346
    • CL4102
    • Benzoic acid, 2,5-difluoro-4-nitr
    • AM20020249
    • Benzoic acid, 2,5-difluoro-4-nitro
    • 116465-48-6
    • AKOS005069260
    • SY007423
    • 2,5-bis(fluoranyl)-4-nitro-benzoic acid
    • NSC-59332
    • 10R-0046
    • MFCD03425705
    • FT-0648890
    • CS-W003066
    • SCHEMBL1020420
    • AC-3606
    • 2,5-DIFLUORO-4-NITROBENZENECARBOXYLICACID
    • EN300-112013
    • DTXSID40289135
    • A803687
    • W-204900
    • DB-030796
    • MDL： MFCD03425705
    • Inchi： 1S/C7H3F2NO4/c8-4-2-6(10(13)14)5(9)1-3(4)7(11)12/h1-2H,(H,11,12)
    • InChI Key： GPTNSBLYGCZJQV-UHFFFAOYSA-N
    • SMILES： FC1C=C(C(=CC=1C(=O)O)F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 203.00300
  • Monoisotopic Mass: 203.00301390g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5
  • Topological Polar Surface Area: 83.1

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.661 g/cm3
  • Melting Point: 147-148°C
  • Boiling Point: 364.8℃ at 760 mmHg
  • Flash Point: 174.4℃
  • Refractive Index: 1.563
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 83.12000
  • LogP: 2.09440

2,5-Difluoro-4-nitrobenzoic acid Security Information

2,5-Difluoro-4-nitrobenzoic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,5-Difluoro-4-nitrobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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 116465-48-6 95%
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Chemenu
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AstaTech
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AstaTech
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AstaTech
CL4102-100/G
2,5-DIFLUORO-4-NITROBENZENECARBOXYLICACID
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TRC
D447173-100mg
2,5-Difluoro-4-nitrobenzoic acid
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100mg
 $64.00 2023-05-18
TRC
D447173-250mg
2,5-Difluoro-4-nitrobenzoic acid
 116465-48-6
250mg
 $75.00 2023-05-18
TRC
D447173-500mg
2,5-Difluoro-4-nitrobenzoic acid
 116465-48-6
500mg
 $87.00 2023-05-18
TRC
D447173-1g
2,5-Difluoro-4-nitrobenzoic acid
 116465-48-6
1g
 $ 80.00 2022-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
D379A-25g
2,5-Difluoro-4-nitrobenzoic acid
 116465-48-6 98%
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 ￥658.0 2022-09-28

2,5-Difluoro-4-nitrobenzoic acid Production Method

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